3-{8-acetyl-7-methyl-4-oxo-4H,8H-[1,2,4]triazino[3,4-b][1,3,4]thiadiazin-3-yl}propanoic acid

• IUPAC Name: 3-(8-acetyl-7-methyl-4-oxo-8H-[1,2,4]triazino[3,4-b][1,3,4]thiadiazin-3-yl)propanoic acid
• InChI: InChI=1S/C11H12N4O4S/c1-5-9(6(2)16)20-11-13-12-7(3-4-8(17)18)10(19)15(11)14-5/h9H,3-4H2,1-2H3,(H,17,18)
• InChI Key: QTAOPGAPIVEWSU-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN2C(=O)C(=NN=C2SC1C(=O)C)CCC(=O)O
• Molecular Formula: C11H12N4O4S
• Molecular Weight: 296.30 g/mol

Description

3-{8-acetyl-7-methyl-4-oxo-4H,8H-[1,2,4]triazino[3,4-b][1,3,4]thiadiazin-3-yl}propanoic acid is a useful research compound. Its molecular formula is C11H12N4O4S and its molecular weight is 296.3. The purity is usually 95%.
BenchChem offers high-quality 3-{8-acetyl-7-methyl-4-oxo-4H,8H-[1,2,4]triazino[3,4-b][1,3,4]thiadiazin-3-yl}propanoic acid suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3-{8-acetyl-7-methyl-4-oxo-4H,8H-[1,2,4]triazino[3,4-b][1,3,4]thiadiazin-3-yl}propanoic acid including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Chemical Properties

• This compound has been involved in various chemical synthesis processes. It's used as a precursor in the preparation of novel N, N'-bis-(1,2,4-triazin-4-yl)dicarboxylic acid amides and thiadiazolo[2,3-b][1,2,4]triazin-7-yl carboxylic acid derivatives. These derivatives have potential applications in chemical research and drug development due to their unique structural properties (El‐Badawi et al., 2002).

Biological and Pharmacological Studies

• There's ongoing research into the anticancer properties of compounds derived from this chemical structure. Some derivatives have shown significant in vitro anticancer activities against different cancer cell lines, indicating their potential use in cancer treatment (Saad & Moustafa, 2011).
• The compound has been included in studies related to the synthesis of triazinone derivatives with potential biological interest, revealing its role in creating antibacterial and antifungal agents (El‐Brollosy, 2000).

Optical and Electronic Properties

• In the field of materials science, this compound is explored for its optical properties. For instance, studies have been conducted on the electronic structure and optical properties of related thin films, which could be applicable in optoelectronic devices (Al-Muntaser et al., 2020).